methyl 6-methoxy-4,7-dimethyl-1H-indole-2-carboxylate

• IUPAC Name: methyl 6-methoxy-4,7-dimethyl-1H-indole-2-carboxylate
• InChI: InChI=1S/C13H15NO3/c1-7-5-11(16-3)8(2)12-9(7)6-10(14-12)13(15)17-4/h5-6,14H,1-4H3
• InChI Key: BMPIKDTVZWNXPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1C=C(N2)C(=O)OC)C)OC
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol

Description

“Methyl 6-methoxy-4,7-dimethyl-1H-indole-2-carboxylate” is a derivative of indole. Indoles are significant heterocyclic systems in natural products and drugs. They play a crucial role in cell biology and have various biologically vital properties.

Scientific Research Applications

• Synthesis and Antitumor Activity : A study by Jasztold-Howorko et al. (1994) explored the synthesis of antitumor olivacine derivatives from ethyl 9-methoxy-5-methyl-6H-pyrido[4,3-b]carbazole-1-carboxylate, a compound related to methyl 6-methoxy-4,7-dimethyl-1H-indole-2-carboxylate. These derivatives showed high cytotoxicity against cultured cells and promising antitumor activity, highlighting the potential of these compounds in cancer research (Jasztold-Howorko et al., 1994).

• Bioreductive Anticancer Agents : Cotterill et al. (1994) investigated indolequinones like methyl 4-(benzyloxy)-5-methoxy-indole-2-carboxylate for their potential as bioreductive anticancer agents. The study found that these compounds displayed varying levels of cytotoxicity towards mammalian cells, both under aerobic and hypoxic conditions, indicating their relevance in developing new cancer treatments (Cotterill et al., 1994).

• Eumelanin Synthesis Study : Perales and Vidal (2007) synthesized N-methyl-5-hydroxy-6-methoxy-indole (MHMI), which has functional groups similar to methyl 6-methoxy-4,7-dimethyl-1H-indole-2-carboxylate. This study focused on the structure-function relationships in eumelanin synthesis, offering insights into the biological role and chemical behavior of such compounds (Perales & Vidal, 2007).

• Computational Studies and Spectroscopic Profiling : Almutairi et al. (2017) conducted computational and spectroscopic studies on methyl 5-methoxy-1H-indole-2-carboxylate, closely related to the chemical . This research provided detailed insights into the electronic nature, vibrational modes, and reactivity of the molecule, which are crucial for understanding its potential applications in various fields (Almutairi et al., 2017).

Mechanism of Action

Indole derivatives have been used as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body. A potential antitumoral fluorescent indole derivative was evaluated for the in vitro cell growth inhibition on three human tumor cell lines.